Cas no 921990-16-1 (ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 921990-16-1
• MF: C₁₈H₂₀FN₃O₃
• MW: 345.368107795715
• CID: 5826357
• PubChem ID: 18571471
• Update Time: 2025-10-29

ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• 921990-16-1
• ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• AKOS024635181
• F2272-0341

• Inchi： 1S/C18H20FN3O3/c1-2-25-18(24)17-15(20-13-5-3-4-6-13)11-16(23)22(21-17)14-9-7-12(19)8-10-14/h7-11,13,20H,2-6H2,1H3
• InChI Key： XRPZJCBSWSQKKH-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1NC1CCCC1

Computed Properties

• Exact Mass: 345.14886967g/mol
• Monoisotopic Mass: 345.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Introduction to Ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 921990-16-1)

Ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 921990-16-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopentylamino group and a 4-fluorophenyl substituent, contribute to its unique chemical properties and biological interactions.

The synthesis of Ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate involves a series of well-defined chemical reactions that highlight the importance of precision and expertise in organic synthesis. The process typically begins with the formation of the pyridazine core, followed by functionalization with the cyclopentylamino and 4-fluorophenyl groups. Advanced techniques such as nucleophilic substitution and condensation reactions are employed to achieve the desired structure. The use of high-purity reagents and controlled reaction conditions is crucial to ensure the yield and quality of the final product.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridazine derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, Ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has been investigated for its potential role in modulating enzymatic activity and inhibiting inflammatory pathways. Preliminary research suggests that this compound may exhibit properties that make it valuable in the development of novel therapeutic agents.

The incorporation of the cyclopentylamino group into the molecular structure enhances the lipophilicity of the compound, which can improve its absorption and distribution within biological systems. This feature is particularly important for drug candidates that require efficient delivery to target tissues. Additionally, the presence of a 4-fluorophenyl substituent can influence the electronic properties of the molecule, affecting its binding affinity to biological receptors. These structural elements collectively contribute to the unique pharmacokinetic profile of Ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate.

The latest advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies have been conducted to understand how Ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate interacts with potential targets such as enzymes and receptors. These simulations have provided valuable insights into its mechanism of action and have guided further optimization efforts. By leveraging computational tools alongside traditional experimental approaches, scientists can accelerate the discovery process and identify promising candidates for further development.

In conclusion, Ethyl 4-(cyclopentylamino)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological potential make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.